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Compound of Interest

Compound Name: 2,5-Dimethoxyphenylboronic acid
CAS No.: 107099-99-0
Cat. No.: B010102
Get Quote
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Executive Summary

Dimethoxy-substituted phenylboronic acids (DMPBAS) represent a distinct class of
organoboron compounds where the positioning of the methoxy (-OCHs) substituents dictates
the Lewis acidity, lipophilicity, and reactivity. Unlike the parent phenylboronic acid (PBA),
DMPBAs exhibit a "push-pull" electronic landscape defined by the competition between the
inductive electron-withdrawing nature of the oxygen atom (

) and the resonance electron-donating capability of the lone pairs (

).

For researchers in drug discovery and crystal engineering, understanding these isomers is
critical. The 2,6-dimethoxy isomer offers unique steric protection used to stabilize boronic acids
against deboronation, while the 3,5-dimethoxy isomer provides enhanced acidity suitable for
carbohydrate sensing at physiological pH.

Electronic Architecture & Lewis Acidity
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The core utility of boronic acids lies in their ability to reversibly convert from a neutral trigonal
planar (

) species to an anionic tetrahedral (
) boronate upon interaction with a Lewis base (e.g.,
or diols). This equilibrium is governed by the

of the boronic acid.

Hammett Substituent Effects

The acidity of DMPBAS can be rationalized using Hammett

constants. The methoxy group is an electron-donating group (EDG) by resonance but electron-
withdrawing by induction.

o Para-methoxy (

): Strong resonance donation into the ring stabilizes the empty p-orbital of the neutral boron,
making it less Lewis acidic (higher

)-

e Meta-methoxy (

): Resonance is decoupled from the reaction center. The inductive withdrawing effect
dominates, making the boron more electron-deficient and more acidic (lower

).

Isomer-Specific Analysis
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Note: The 2,6-isomer exhibits the "W-effect" where the lone pairs of the methoxy oxygens can

interact through space or electrostatically, but the primary driver for its high

is steric hindrance preventing the formation of the tetrahedral boronate anion.

Chemical Reactivity: Suzuki-Miyaura Coupling[1][2]
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In palladium-catalyzed cross-coupling, the electronic density of the boronic acid influences the
transmetalation step.

Mechanistic Bottlenecks

o Electron-Rich Boronates (e.g., 2,4-DMPBA): The increased electron density on the boron
atom generally facilitates transmetalation, making these excellent nucleophiles unless sterics

interfere.

 Sterically Hindered Boronates (e.g., 2,6-DMPBA): The two ortho-methoxy groups create a
"steric wall." While electronically rich, the steric bulk significantly retards the approach of the
Palladium(ll) complex. Successful coupling of 2,6-DMPBA often requires:

o High temperatures (>100°C).

o Specialized Ligands: Buchwald phosphines (e.g., SPhos, XPhos) that create a flexible
pocket to accommodate the steric bulk.

Visualization of Reactivity Logic
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Caption: Impact of methoxy positioning on the transmetalation efficiency in Suzuki-Miyaura

coupling.

Molecular Recognition: Carbohydrate Sensing

Dimethoxy-substituted PBAs are pivotal in designing sensors for 1,2- and 1,3-diols (sugars).
The binding affinity is pH-dependent and correlates with the Lewis acidity.

The Binding Mechanism
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Boronic acids bind reversibly to diols to form cyclic boronate esters.
» Key Insight: Boronic acids with lower

(like 3,5-dimethoxy) exist in the reactive tetrahedral form at lower pH, allowing for effective
glucose/fructose sensing at physiological pH (7.4).

o Fluorescence Reporting: DMPBAS are non-fluorescent. To monitor binding, they are paired
with Alizarin Red S (ARS). ARS is weakly fluorescent alone but becomes highly fluorescent
when bound to the boronic acid. The addition of a sugar displaces the ARS, causing a
decrease in fluorescence ("Turn-off" sensor).

ARS Competitive Assay Workflow
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Binding (pH 7.4) .-~ :

Boronic Acid-ARS Complex
(HIGH Fluorescence)
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Caption: Fluorescence "Turn-off" mechanism using Alizarin Red S (ARS) to determine binding
constants.

Experimental Protocols
Determination of (Spectrophotometric Titration)
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Why this method? Potentiometric titration is often inaccurate for low-solubility arylboronic acids.
UV-Vis spectrophotometry leverages the change in absorbance between the neutral (

) and anionic (
) species.
Protocol:

e Preparation: Prepare a

stock solution of the specific DMPBA in water (containing <1% DMSO for solubility).

» Buffer Setup: Prepare a series of buffers ranging from pH 4.0 to 12.0
(Phosphate/Citrate/Carbonate system) maintaining constant ionic strength (

NacCl).

o Measurement: Record the UV absorbance spectrum (200-400 nm) for the DMPBA in each
buffer.

e Analysis: Identify the

that changes most significantly (typically ~260-280 nm). Plot Absorbance vs. pH.

o Calculation: Fit the data to the Henderson-Hasselbalch equation:

Where

is the absorbance at a specific pH.

Determination of Binding Constants () via ARS Assay

Why this method? It provides a rapid, optical readout of binding affinity without requiring NMR.
Protocol:
e ARS Complex Formation: Mix DMPBA (

) and Alizarin Red S (
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) in 0.1 M phosphate buffer (pH 7.4). Ensure the ratio allows for ~80% ARS binding.

« Titration: Titrate the solution with increasing concentrations of the target diol (e.g., D-
Fructose, 0 to 50 mM).

» Observation: Monitor the decrease in fluorescence intensity (Excitation: 460 nm, Emission:
~570 nm).

» Calculation: Use the Benesi-Hildebrand method or a non-linear least squares fit to determine
the association constant (

) for the sugar, accounting for the competitive displacement of ARS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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